Cas no 50809-53-5 ([(1R)-1-[(3R,4S)-3,4-dihydroxyoxolan-2-yl]-2-hydroxy-ethyl] hexanoate)

• Product Name: [(1R)-1-[(3R,4S)-3,4-dihydroxyoxolan-2-yl]-2-hydroxy-ethyl] hexanoate
• CAS No: 50809-53-5
• MF: C₁₂H₂₂O₆
• MW: 262.299484729767
• CID: 376158
• PubChem ID: 6452261
• Update Time: 2025-04-19

[(1R)-1-[(3R,4S)-3,4-dihydroxyoxolan-2-yl]-2-hydroxy-ethyl] hexanoate Chemical and Physical Properties

Names and Identifiers

• [(1R)-1-[(3R,4S)-3,4-dihydroxyoxolan-2-yl]-2-hydroxy-ethyl] hexanoate
• (4xi)-1,4-anhydro-5-O-hexanoyl-D-xylo-hexitol
• [(1R)-1-[(3R,4S)-3,4-dihydroxyoxolan-2-yl]-2-hydroxyethyl] hexanoate
• Sorbitan, hexanoate
• 1,4-Anhydro-5-O-hexanoylhexitol
• DTXSID00965044
• NS00120453
• 50809-53-5
• EINECS 256-775-2

• Inchi： 1S/C12H22O6/c1-2-3-4-5-10(15)18-9(6-13)12-11(16)8(14)7-17-12/h8-9,11-14,16H,2-7H2,1H3/t8-,9+,11+,12?/m0/s1
• InChI Key： BNMOESQYPCJYSH-BWWCMOENSA-N
• SMILES： O1C[C@@H]([C@H](C1[C@@H](CO)OC(CCCCC)=O)O)O

Computed Properties

• Exact Mass: 262.14163842g/mol
• Monoisotopic Mass: 262.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 96.2Ų